Cas no 1357627-37-2 (Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)-)
Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)-
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- MDL: MFCD29066708
- Inchi: 1S/C12H15BrClNO/c1-3-4-5-11(16)15-12-8(2)6-9(13)7-10(12)14/h6-7H,3-5H2,1-2H3,(H,15,16)
- InChI Key: MZMZXCXSZADEBQ-UHFFFAOYSA-N
- SMILES: C(NC1=C(C)C=C(Br)C=C1Cl)(=O)CCCC
Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB277724-1 g |
N-(4-Bromo-2-chloro-6-methylphenyl)-n-valeramide, 80%; . |
1357627-37-2 | 80% | 1g |
€260.00 | 2022-09-01 | |
| abcr | AB277724-5 g |
N-(4-Bromo-2-chloro-6-methylphenyl)-n-valeramide, 80%; . |
1357627-37-2 | 80% | 5g |
€590.00 | 2022-09-01 | |
| abcr | AB277724-1g |
N-(4-Bromo-2-chloro-6-methylphenyl)-n-valeramide, 80%; . |
1357627-37-2 | 80% | 1g |
€260.00 | 2025-04-21 | |
| abcr | AB277724-5g |
N-(4-Bromo-2-chloro-6-methylphenyl)-n-valeramide, 80%; . |
1357627-37-2 | 80% | 5g |
€590.00 | 2025-04-21 |
Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)-
Comprehensive Overview of Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- (CAS No. 1357627-37-2)
Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- (CAS No. 1357627-37-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo-chloro-methylphenyl substitution pattern, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection solutions.
The molecular structure of Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- features a pentanamide backbone attached to a 4-bromo-2-chloro-6-methylphenyl group. This configuration imparts distinct chemical properties, making it valuable for creating derivatives with enhanced biological activity. Recent studies have explored its role in developing novel enzyme inhibitors and receptor modulators, addressing current challenges in therapeutic innovation.
In the context of agrochemical applications, Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- has shown promise as a precursor for pesticide formulations. With growing global concerns about sustainable agriculture and pest resistance, this compound offers a pathway to more effective and environmentally friendly solutions. Its halogenated aromatic structure contributes to its stability and reactivity, key factors in designing next-generation crop protection agents.
The synthesis of Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- typically involves multi-step organic reactions, including amide coupling and halogenation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and precise characterization. These methodologies align with the pharmaceutical industry's stringent quality standards, making the compound a reliable choice for research and development.
Market trends indicate a rising demand for specialty chemicals like Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)-, driven by innovations in precision medicine and green chemistry. As industries shift toward sustainable practices, the compound's versatility positions it as a valuable asset in meeting regulatory and environmental goals. Additionally, its potential in catalysis and material science is being explored, further expanding its utility across diverse scientific domains.
For researchers seeking detailed information on Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)-, key considerations include its solubility profile, thermal stability, and reactivity with common reagents. These properties are crucial for optimizing synthetic routes and ensuring reproducibility in laboratory settings. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the design of more efficient derivatives.
In summary, Pentanamide, N-(4-bromo-2-chloro-6-methylphenyl)- (CAS No. 1357627-37-2) represents a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and beyond, reflecting the evolving needs of modern research. As advancements in chemical synthesis and biotechnology continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.
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